Cas no 1846-67-9 (2-Heptynal)
2-Heptynal is an aliphatic alkyne-aldehyde compound with the molecular formula C₇H₁₀O. It features a terminal alkyne group and an aldehyde functional group, making it a versatile intermediate in organic synthesis. The compound is particularly valuable in the preparation of fine chemicals, pharmaceuticals, and specialty materials due to its reactive triple bond and carbonyl moiety. Its structure allows for selective transformations, including nucleophilic additions, coupling reactions, and cyclizations. 2-Heptynal is commonly used in research and industrial applications where precise functionalization is required. The compound should be handled under controlled conditions due to its reactivity and potential sensitivity to air and moisture.
2-Heptynal structure
Product Name:2-Heptynal
2-Heptynal Chemical and Physical Properties
Names and Identifiers
-
- hept-2-ynal
- 2-Heptynal
- Hept-2-yn-1-al
- SCHEMBL953772
- Butylpropiolaldehyd
- XWZLMLGAYCVWAU-UHFFFAOYSA-N
- DTXSID90338465
- 1846-67-9
- 2-Heptynal #
-
- Inchi： 1S/C7H10O/c1-2-3-4-5-6-7-8/h7H,2-4H2,1H3
- InChI Key： XWZLMLGAYCVWAU-UHFFFAOYSA-N
- SMILES： O=CC#CCCCC
Computed Properties
- Exact Mass: 110.0732
- Monoisotopic Mass: 110.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.9023 (estimate)
- Melting Point: -48.35°C (estimate)
- Boiling Point: 196.47°C (estimate)
- Refractive Index: 1.4171 (estimate)
- PSA: 17.07
2-Heptynal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H998715-10mg |
2-Heptynal |
1846-67-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H998715-50mg |
2-Heptynal |
1846-67-9 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | H998715-100mg |
2-Heptynal |
1846-67-9 | 100mg |
$ 250.00 | 2022-06-04 |
2-Heptynal Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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